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Compound of Interest

Compound Name: DS17701585

Cat. No.: B15142737

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. This document provides essential, step-by-step guidance for the safe disposal of
DS17701585, a compound that requires careful management due to its hazardous properties.
Adherence to these procedures will minimize risks and ensure compliance with regulatory
standards.

Key Safety and Hazard Information

DS17701585 presents several hazards that necessitate cautious handling during the disposal
process. It is crucial to be aware of the following:

o Environmental Hazards: The substance is toxic to aquatic life, with long-lasting effects.
Therefore, it must be prevented from entering drains or water courses.[1]

o Health Hazards: It can cause serious eye damage, skin irritation, and may lead to an allergic
skin reaction.[1]

The following table summarizes the key hazard information for DS17701585.
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Hazard Classification

Description

Precautionary Statement

Acute Aquatic Toxicity

Category 2; Toxic to aquatic
life.[1]

P273: Avoid release to the

environment.

Chronic Aquatic Toxicity

Category 3; Harmful to aquatic

life with long lasting effects.[1]

P391: Collect spillage.

Serious Eye Damage

Causes serious eye damage.

[1]

P280: Wear eye protection/

face protection.[1]

Skin Irritation

Category 2; Causes skin

irritation.

P264: Wash skin thoroughly
after handling.

Skin Sensitization

Sub-category 1B; May cause

an allergic skin reaction.

P272: Contaminated work
clothing must not be allowed

out of the workplace.

Experimental Protocol: Step-by-Step Disposal

Procedure

This protocol outlines the necessary steps for the safe and compliant disposal of DS17701585

from a laboratory setting.

1. Personal Protective Equipment (PPE) and Preparation:

» Before beginning the disposal process, ensure you are wearing appropriate PPE, including
chemical safety goggles, protective gloves, and a lab coat.[2]
o Designate a specific area for the disposal procedure, away from drains and sensitive

equipment.

» Prepare an inert absorbent material such as sand, silica gel, or universal binder.[1][2]
e Have a clearly labeled, sealable, and appropriate hazardous waste container ready.[1]

2. Containment of Spills:

 In the event of a spill, immediately contain the material to prevent it from spreading or

entering drains.[1]

e Use the prepared inert absorbent material to soak up the spilled DS17701585.[1][2]
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3. Collection of Waste:

o Carefully collect the absorbed material and any contaminated items (e.g., weighing paper,
pipette tips).

» Place all waste into the designated hazardous waste container.[1]

o For residual amounts of DS17701585 in its original container, do not rinse the container into
the drain. The empty container is still considered hazardous.[1] Place the sealed, empty
container directly into the hazardous waste container.

4. Labeling and Storage:

e Securely close the hazardous waste container.[1]

o Label the container clearly with "Hazardous Waste," the name of the chemical
(DS17701585), and any other information required by your institution's environmental health
and safety (EHS) department.

» Store the waste container in a designated, well-ventilated, and secure area, away from
incompatible materials such as strong oxidizing agents, strong acids, and strong bases,
pending collection by a certified waste disposal service.[]

5. Final Disposal:

o Contact your institution's EHS department or a licensed hazardous waste disposal contractor
to arrange for the final disposal of the waste.

» Disposal must be carried out in accordance with all applicable federal, state, and local
regulations.[1][3] Chemical waste generators are responsible for determining if a discarded
chemical is classified as a hazardous waste under US EPA guidelines (40 CFR Parts 261.3).

[3]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of DS17701585.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://files.dep.state.pa.us/water/wastewater%20management/EDMRPortalFiles/Chemical_Additives/MSDS/2270.pdf
https://www.benchchem.com/product/b15142737?utm_src=pdf-body
https://files.dep.state.pa.us/water/wastewater%20management/EDMRPortalFiles/Chemical_Additives/MSDS/2270.pdf
https://files.dep.state.pa.us/water/wastewater%20management/EDMRPortalFiles/Chemical_Additives/MSDS/2270.pdf
https://www.benchchem.com/product/b15142737?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC178440025&countryCode=US&language=en
https://files.dep.state.pa.us/water/wastewater%20management/EDMRPortalFiles/Chemical_Additives/MSDS/2270.pdf
https://pim-resources.coleparmer.com/sds/58232.pdf
https://pim-resources.coleparmer.com/sds/58232.pdf
https://www.benchchem.com/product/b15142737?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15142737?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Safety Operating Guide

Check Availability & Pricing

Start: Identify DS17701585 for Disposal

Step 1: Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Step 2: Prepare Disposal Area
(Absorbent Material, Waste Container)

Step 3: Contain & Absorb Waste
(Use sand, silica gel, etc.)

Step 4: Collect Waste
(Place absorbed material & container in waste bin)

Step 5: Label & Store Waste Container
(Hazardous Waste, Chemical Name)

Step 6: Arrange for Professional Disposal
(Contact EHS or Licensed Contractor)

@ompliam DiSPOD

Click to download full resolution via product page

Caption: Workflow for the safe disposal of DS17701585.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Proper Disposal of DS17701585: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15142737#ds17701585-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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